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Compound of Interest

Compound Name: 2,6-Dimethylpyridine

Cat. No.: B142122 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of 2,6-Dimethylpyridine (also

known as 2,6-Lutidine) waste. The information is presented in a question-and-answer format to

address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,6-Dimethylpyridine?

A1: 2,6-Dimethylpyridine is a hazardous chemical with multiple risks. It is a flammable liquid

and vapor[1][2][3][4]. It is also harmful if swallowed, causes skin irritation, and can lead to

serious eye irritation[1][2][3][4]. Inhalation may cause respiratory irritation[1][2].

Q2: What immediate actions should I take in case of accidental exposure to 2,6-
Dimethylpyridine?

A2: In case of accidental exposure, follow these first-aid measures immediately:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist[1][4].

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes. If skin irritation occurs, get medical advice[1][4].
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention from an

ophthalmologist[1].

Ingestion: If swallowed, immediately make the victim drink water (two glasses at most) and

consult a physician. Do not induce vomiting[4].

Q3: What personal protective equipment (PPE) is required when handling 2,6-
Dimethylpyridine?

A3: When handling 2,6-Dimethylpyridine, it is crucial to wear appropriate PPE to prevent

exposure. This includes:

Gloves: Chemical-resistant gloves (e.g., Butyl rubber, Viton®)[5].

Eye Protection: Safety glasses with side shields or chemical splash goggles[1][5].

Body Protection: A standard laboratory coat and, if necessary, additional protective clothing

to prevent skin contact[1][2][5].

Respiratory Protection: Work in a well-ventilated area or under a chemical fume hood to

avoid inhaling vapors[1][5].

Q4: How should I store 2,6-Dimethylpyridine waste before disposal?

A4: Store 2,6-Dimethylpyridine waste in a tightly closed, properly labeled container[1]. The

storage area should be a cool, dry, and well-ventilated place, away from heat, sparks, open

flames, and other sources of ignition[1][3][4]. Ensure the waste is stored separately from

incompatible materials such as strong oxidizing agents and acids[5][6][7].
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Issue Probable Cause Solution

A strong, unpleasant odor is

noticeable in the lab.

Improper storage of 2,6-

Dimethylpyridine waste

container.

Ensure the waste container is

tightly sealed and stored in a

well-ventilated area, preferably

within a fume hood. Check for

any spills or leaks.

Skin irritation after handling the

chemical.

Inadequate or compromised

personal protective equipment

(PPE).

Immediately wash the affected

area with copious amounts of

water. Review the type of

gloves being used to ensure

they are resistant to 2,6-

Dimethylpyridine. Always wear

a lab coat to protect your

skin[1].

The waste container appears

to be bulging.

Incompatible waste streams

have been mixed, leading to a

chemical reaction and gas

generation.

Do not open the container.

Evacuate the immediate area

and consult with your

institution's Environmental

Health and Safety (EHS)

department for guidance on

how to proceed. Never mix

2,6-Dimethylpyridine waste

with other chemicals unless

you are certain they are

compatible.

A small spill of 2,6-

Dimethylpyridine has occurred.

Accidental mishandling during

transfer or use.

For small spills, absorb the

material with an inert, non-

combustible absorbent such as

vermiculite or sand. Collect the

contaminated absorbent

material in a designated

hazardous waste container.

Ensure the area is well-

ventilated[2][5]. For large

spills, evacuate the area and
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contact your EHS department

immediately[5].

Quantitative Data Summary
The following table summarizes key quantitative data for 2,6-Dimethylpyridine.

Property Value

Molecular Formula C7H9N

Molecular Weight 107.15 g/mol

Boiling Point 143-145 °C[6]

Melting Point -6 °C[6]

Flash Point 33 °C (92°F)[6][8]

Density 0.92 g/mL at 25 °C[6]

Oral LD50 (Rat) 400 mg/kg[1]

Experimental Protocol: Small-Scale Waste Disposal
This protocol outlines the general procedure for handling and disposing of small quantities of

2,6-Dimethylpyridine waste generated during a laboratory experiment. Note: Always consult

and follow your institution's specific hazardous waste disposal guidelines.

Objective: To safely collect and prepare small-scale 2,6-Dimethylpyridine waste for disposal

by authorized personnel.

Materials:

Designated hazardous waste container (compatible with flammable organic liquids)

Hazardous waste labels

Personal Protective Equipment (PPE) as specified in the FAQs
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Fume hood

Procedure:

Preparation: Before starting your experiment, ensure you have a designated and properly

labeled hazardous waste container ready for 2,6-Dimethylpyridine waste. The label should

clearly state "Hazardous Waste," "2,6-Dimethylpyridine," and indicate the associated

hazards (Flammable, Toxic, Irritant)[5].

Waste Collection:

Perform all transfers of 2,6-Dimethylpyridine waste inside a certified chemical fume hood

to minimize inhalation exposure.

Carefully pour the liquid waste into the designated hazardous waste container. Avoid

splashing.

If collecting contaminated solids (e.g., pipette tips, absorbent paper), place them in a

separate, clearly labeled solid hazardous waste container. Do not mix liquid and solid

waste unless your institution's protocol permits it.

Container Sealing and Storage:

Once you have finished collecting the waste for the day, securely seal the container cap.

Wipe the exterior of the container with a damp cloth to remove any external contamination.

Store the sealed container in a designated satellite accumulation area that is cool, dry, and

well-ventilated, away from sources of ignition and incompatible chemicals[7].

Disposal Request:

Once the waste container is full, or in accordance with your institution's policies, submit a

request for chemical waste pickup to your Environmental Health and Safety (EHS)

department. Do not attempt to dispose of the chemical waste down the drain or in regular

trash.
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Caption: Workflow for the safe disposal of 2,6-Dimethylpyridine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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